Cas no 15914-95-1 (1,4:5,8-Dimethanonaphthalene,decahydro-, (1a,4a,4aa,5b,8b,8aa)-)

1,4:5,8-Dimethanonaphthalene,decahydro-, (1a,4a,4aa,5b,8b,8aa)- structure
15914-95-1 structure
Product Name:1,4:5,8-Dimethanonaphthalene,decahydro-, (1a,4a,4aa,5b,8b,8aa)-
CAS No:15914-95-1
MF:C12H18
MW:162.271323680878
CID:221275
PubChem ID:140005
Update Time:2025-04-19

1,4:5,8-Dimethanonaphthalene,decahydro-, (1a,4a,4aa,5b,8b,8aa)- Chemical and Physical Properties

Names and Identifiers

    • 1,4:5,8-Dimethanonaphthalene,decahydro-, (1a,4a,4aa,5b,8b,8aa)-
    • 1,4:5,8-Dimethanonaphthalene, decahydro-,(1alpha,4alpha,4aalpha,5beta, 8beta,8aalpha)-
    • 1,2,3,4,4a,10a-Hexahydro-phenothiazin
    • 1,2,3,4,4a,10a-Hexahydrophenothiazine
    • 1,2,3,4,4a,5,6,7,8,8a-decahydro-1,4-exo,endo-5,8-dimethanonaphthalene
    • exo,endo-perhydro-1,4:5,8-dimethanonaphthalene
    • exo,endo-Tetracyclo<6.2.1.02,7.13,6>dodecan
    • exo-endo-tetracyclo<6.2.1.13,6.02,7>dodecane
    • Hexahydrophenothiazin
    • Hexahydrophenthiazin
    • Phenothiazine,1,2,3,4,4a,10a-hexahydro
    • 1,4:5,8-Dimethanonaphthalene, decahydro-,(1.alpha.,4.alpha.,4a.alpha.,5.beta.,8.beta.,8a.alpha.)-
    • NSC-55336
    • DTXSID10936063
    • RCL T206652
    • tetracyclo[6.2.1.13,6.02,7]dodecane
    • 32021-58-2
    • 1,4:5,8-Dimethanonaphthalene, decahydro-,(1alpha,4alpha,4aalpha,5beta,8beta,8aalpha)-
    • 53862-33-2
    • 15914-95-1
    • AKOS024322063
    • Decahydro-1,4:5,8-dimethanonaphthalene
    • 1,4:5,8-Dimethanonaphthalene, decahydro-, (1alpha,4alpha,4aalpha,5alpha,8alpha,8aalpha)-
    • 1,4:5,8-Dimethanonaphthalene,decahydro-,(1.alpha.,4.alpha.,4a,8.beta.,8a.alpha.)-
    • 1,4:5,8-Dimethanonaphthalene, decahydro-, (1.alpha.,4.alpha.,4a.alpha.,5.alpha.,8.alpha.,8a.alpha.)-
    • NSC55336
    • tetracyclo[6.2.1.02,7.13,6]dodecane
    • Inchi: 1S/C12H18/c1-2-8-5-7(1)11-9-3-4-10(6-9)12(8)11/h7-12H,1-6H2
    • InChI Key: VSHDEZHNJCSDFY-UHFFFAOYSA-N
    • SMILES: C12C3CCC(C3)C1C1CCC2C1

Computed Properties

  • Exact Mass: 162.14100
  • Monoisotopic Mass: 162.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 229.9°Cat760mmHg
  • Flash Point: 74.8°C
  • PSA: 0.00000
  • LogP: 3.07860
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